Cas no 105146-61-0 (Sodium tetrapropylborate)

• Product Name: Sodium tetrapropylborate
• CAS No: 105146-61-0
• MF: C₁₂H₂₈BNa
• MW: 206.151494979858
• MDL: MFCD04972612
• CID: 893655
• PubChem ID: 23676209
• Update Time: 2025-07-15

Sodium tetrapropylborate Chemical and Physical Properties

Names and Identifiers

• Sodiumtetrapropylborate
• sodium tetrapropylborate
• SODIUM(TETRA-N-PROPYL)BORATE
• Sodium tetra-n-propylborate
• SODIUM TETRAPROPYLBORANUIDE
• Sodium tetrapropylborate, for GC derivatization, >=90.0% (T)
• MFCD04972612
• 105146-61-0
• sodium;tetrapropylboranuide
• 45067-99-0
• Sodium tetrapropylborate

• MDL： MFCD04972612
• Inchi： 1S/C12H28B.Na/c1-5-9-13(10-6-2,11-7-3)12-8-4;/h5-12H2,1-4H3;/q-1;+1
• InChI Key： VKBNWVIDTHWBAZ-UHFFFAOYSA-N
• SMILES： [Na+].C([B-](CCC)(CCC)CCC)CC

Computed Properties

• Exact Mass: 206.2181753g/mol
• Monoisotopic Mass: 206.2181753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 85.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Additional information on Sodium tetrapropylborate

Sodium Tetrapropylborate (CAS No. 105146-61-0): A Comprehensive Overview in Modern Chemical and Pharmaceutical Applications

Sodium tetrapropylborate, with the chemical formula NaB(OC₃H₇)₄, is a borate compound widely recognized for its unique properties and versatile applications in both chemical synthesis and pharmaceutical research. Its CAS number, CAS No. 105146-61-0, serves as a distinct identifier in the scientific community, facilitating accurate classification and utilization. This compound has garnered significant attention due to its role as a stabilizer, catalyst, and reagent in various industrial and laboratory settings.

The structure of sodium tetrapropylborate consists of a sodium cation (Na⁺) paired with a tetrapropylborate anion ([B(OC₃H₇)₄^-). The propyl groups contribute to its lipophilic nature, making it particularly useful in organic synthesis where interactions with hydrophobic substrates are required. This characteristic has positioned it as a valuable tool in the development of pharmaceutical intermediates and fine chemicals.

In recent years, sodium tetrapropylborate has found prominence in the field of drug discovery and development. Its ability to act as a cross-coupling reagent in Suzuki-Miyaura reactions has been exploited to synthesize complex molecular architectures essential for novel therapeutic agents. For instance, researchers have leveraged its stability under various reaction conditions to facilitate the formation of biaryl compounds, which are prevalent in many pharmacologically active molecules.

One of the most compelling applications of sodium tetrapropylborate lies in its use as a stabilizer in high-performance liquid chromatography (HPLC) and other chromatographic techniques. Its compatibility with organic solvents and ability to form stable complexes with analytes enhance resolution and sensitivity, making it indispensable in analytical chemistry laboratories worldwide. Furthermore, its role in protecting reactive boron species during storage and transport ensures that sensitive pharmaceutical intermediates remain viable for extended periods.

The pharmaceutical industry has also explored the potential of sodium tetrapropylborate as a component in drug formulations aimed at improving bioavailability and targeting specific biological pathways. Its incorporation into prodrugs has demonstrated promise in enhancing drug delivery systems, particularly those requiring controlled release mechanisms. By modulating the solubility and permeability of active pharmaceutical ingredients (APIs), this compound contributes to the development of more effective therapeutic solutions.

The synthesis of sodium tetrapropylborate typically involves the reaction of boric acid with propyl Grignard reagents under controlled conditions. This process requires meticulous attention to detail to ensure high yield and purity, which are critical for pharmaceutical applications. Advances in synthetic methodologies have enabled more efficient production techniques, reducing costs and environmental impact while maintaining stringent quality standards.

The safety profile of sodium tetrapropylborate is another area of interest for researchers. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to mitigate any potential risks associated with its use. Studies have indicated that when used within recommended guidelines, it exhibits low toxicity profiles, making it suitable for widespread industrial and laboratory applications.

In conclusion, sodium tetrapropylborate (CAS No. 105146-61-0) represents a cornerstone compound in modern chemical research and pharmaceutical development. Its multifaceted applications span from catalysis and stabilization to drug formulation, underscoring its importance across multiple scientific disciplines. As research continues to uncover new uses for this versatile borate compound, its relevance is expected to grow even further, driving innovation in both academic and industrial settings.